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Compound of Interest

Compound Name: Dimethyldiphenylsilane

Cat. No.: B1345635

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known hazards and recommended
safety precautions for the handling of Dimethyldiphenylsilane (CAS No. 778-24-5). Due to a
lack of comprehensive, harmonized safety data, this document adopts a precautionary
approach, referencing the most conservative available classifications to ensure user safety.

Chemical Identification and Physical Properties

Dimethyldiphenylsilane is an organosilicon compound with the chemical formula
(CeHs)2Si(CHs)2. It is essential to distinguish it from similarly named compounds, such as
Dimethylphenylsilane, as their safety profiles may differ significantly.

Table 1: Physical and Chemical Properties of Dimethyldiphenylsilane
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Property Value Reference

CAS Number 778-24-5 [1]

Molecular Formula C14H16Si [1][2]

Molecular Weight 212.36 g/mol [11[2]
Colorless to almost colorless

Appearance o N/A
clear liquid

Boiling Point 276 °C @ 740 mmHg [1]

Density 0.985 g/mL at 25 °C [1]

_ 105.00 °C (221.0 °F) - Closed

Flash Point [1]
Cup

Refractive Index n20/D 1.5640 [1]

Hazard Identification and Classification

The hazard classification for Dimethyldiphenylsilane is not harmonized across all suppliers
and regulatory bodies. However, based on available data from some suppliers, the following
GHS classification should be conservatively adopted.

¢ Signal Word: Warning

Table 2: GHS Hazard and Precautionary Statements
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Code

Statement

Hazard Statements

H315 Causes skin irritation.
H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Statements

Avoid breathing

P261 .
dust/fume/gas/mist/vapours/spray.
P264 Wash skin thoroughly after handling.
pP271 Use only outdoors or in a well-ventilated area.
P280 Wear protective gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty of soap and
P302 + P352
water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Call a POISON CENTER/doctor if you feel

pP312
unwell.
If skin irritation occurs: Get medical
P332 + P313 ) )
advice/attention.
If eye irritation persists: Get medical
P337 + P313 i )
advice/attention.
362 Take off contaminated clothing and wash before

reuse.
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Store in a well-ventilated place. Keep container
P403 + P233

tightly closed.
P405 Store locked up.

Dispose of contents/container to an approved
P501

waste disposal plant.

Toxicological Information

Specific toxicological data for Dimethyldiphenylsilane, such as LD50 or LC50 values, are not
readily available. The toxicological properties have not been fully investigated.[3] Based on the
potential hazards identified (H315, H319, H335), the primary concerns are irritation to the skin,
eyes, and respiratory system.

Potential Health Effects:

Inhalation: May cause respiratory tract irritation.[3]

Skin Contact: May cause skin irritation, leading to redness and dermatitis.[3]

Eye Contact: May cause serious eye irritation.[3]

Ingestion: May cause gastrointestinal irritation.[3]

Safety Precautions and Protocols
Handling and Storage

o Handling: Use with adequate ventilation and in areas equipped with an eyewash station and
safety shower.[3] Avoid contact with eyes, skin, and clothing.[3] Wash thoroughly after
handling.[3] Keep away from heat, sparks, and open flames.[3] Ground and bond containers
when transferring material to prevent static discharge.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[3]

Personal Protective Equipment (PPE)
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A comprehensive risk assessment should be conducted for any specific use. The following PPE

is recommended as a minimum:

o Eye/Face Protection: Wear chemical splash goggles that meet OSHA's 29 CFR 1910.133 or

European Standard EN166.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[3]

» Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[4]

Fire and Explosion Hazards

Dimethyldiphenylsilane is a combustible liquid.[1]

Table 3: Firefighting Data

Parameter

Information

Flash Point

105.00 °C (221.0 °F) - Closed Cup][1]

Suitable Extinguishing Media

Use water spray, dry chemical, carbon dioxide,

or alcohol-resistant foam.[5]

Specific Hazards

Irritating fumes and organic acid vapors may
develop when the material is exposed to open

flame.[6] Containers may explode when heated.

[3]

Firefighting Procedures

As in any fire, wear a self-contained breathing
apparatus (SCBA) in pressure-demand,
MSHA/NIOSH (approved or equivalent), and full

protective gear.[3]

Emergency Procedures
First-Aid Measures
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[3]

» Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[3]

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid.[3]

Accidental Release Measures

o Spill/lLeak Procedures: Absorb the spill with inert material (e.g., vermiculite, sand, or earth),
then place it in a suitable container for disposal.[3] Clean up spills immediately, observing
precautions in the Protective Equipment section. Provide ventilation.[3]

Experimental Protocols
Protocol: In Vitro Skin Irritation Test (OECD TG 439)

This protocol outlines a representative method for assessing the skin irritation potential of a
chemical like Dimethyldiphenylsilane, based on the OECD Test Guideline 439.

Click to download full resolution via product page
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Caption: Workflow for In Vitro Skin Irritation Assessment.

Safety Logic and Relationships

The following diagram illustrates the logical flow from hazard identification to the
implementation of appropriate safety controls when handling Dimethyldiphenylsilane.

Dimethyldiphenylsilane

Potential Hazard Identification

Skin Irritation (H315) Respiratory Irritation (H335)

Eye Irritation (H319) Combustible Liquid

Control Measures

Engineering Controls Personal Protective Equipnient (PPE) Administrative Controls

Standard Operating
Procedures (SOPs)

Fume Hood / Ventilation Eyewash & Safety Shower Protective Gloves Respirator (if needed)

Safe Handling Practices

Safety Goggles

Chemical Safety Training

Click to download full resolution via product page

Caption: Hazard Control Flowchart for Dimethyldiphenylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dimethyldiphenylsilane: A Technical Guide to Hazards
and Safety Precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345635#hazards-and-safety-precautions-for-
handling-dimethyldiphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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